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Get Quote

Technical Profile of 4-Hexen-3-one

Here is a summary of the core data for 4-Hexen-3-one (CAS 2497-21-4), consolidated from chemical

databases and supplier information [1] [2] [3].

Property Category Details

| Identifiers | CAS Number: 2497-21-4 Molecular Formula: C₆H₁₀O Molecular Weight: 98.14 g/mol

Synonyms: hex-4-en-3-one [1] [3] [4] | | Structure & Properties | SMILES: CCC(/C=C/C)=O InChI

Key: FEWIGMWODIRUJM-HWKANZROSA-N XLogP3: 1.24 (Estimated) Topological Polar Surface

Area (TPSA): 17.07 Å² [3] | | Applications | • Pharmaceutical Intermediate: Synthesis of anti-

inflammatory and antimicrobial agents. • Flavor & Fragrance: Provides fresh, green notes. • Agrochemical

Intermediate: Used in synthesizing herbicides and fungicides. • Research Chemical: Building block for

novel compounds and polymers. • Analytical Chemistry: Oxidation reference standard for monitoring

edible oils via FTIR [5] [4]. | | Safety (GHS) | Signal Word: Danger Hazard Statements: H225 (Highly

flammable), H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation) UN Number: 1224, Packing Group: III [3] | | HMDB &

Spectral Data | HMDB ID: HMDB0035239 Spectrum Type: Predicted LC-MS/MS (10V, Positive)

Molecular Weight (Monoisotopic): 98.0732 Da [2] |

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.smolecule.com/products/s3317472?utm_src=pdf-interest
https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1026601.html
https://www.hmdb.ca/spectra/ms_ms/55740
https://www.ambeed.com/products/2497-21-4.html
https://www.thegoodscentscompany.com/data/rw1026601.html
https://www.ambeed.com/products/2497-21-4.html
https://www.scbt.com/p/4-hexen-3-one-predominantly-trans-2497-21-4?srsltid=AfmBOopkNG7fTJkm0J-7_mjAq_4MrJofzzG87N6cu8_bWKCpykcNHU6r
https://www.ambeed.com/products/2497-21-4.html
https://www.linkedin.com/pulse/4-hexen-3-one-real-world-5-uses-youll-yntme/
https://www.scbt.com/p/4-hexen-3-one-predominantly-trans-2497-21-4?srsltid=AfmBOopkNG7fTJkm0J-7_mjAq_4MrJofzzG87N6cu8_bWKCpykcNHU6r
https://www.ambeed.com/products/2497-21-4.html
https://www.hmdb.ca/spectra/ms_ms/55740
https://www.smolecule.com/products/s3317472?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Information Constraints and a Potential Path Forward

The search results are limited for creating a full in-depth guide. Key gaps include:

No Detailed Experimental Protocols: The sources mention uses in pharmaceutical and

agrochemical synthesis but do not provide the detailed, step-by-step methodologies required [5].
No Signaling Pathways: The compound is described as an intermediate, but no specific biological

pathways or metabolic pathways are detailed that could be visualized.
Limited Recent Data: While some pages have a 2025 date, the core chemical data and references

(like the HMDB spectrum from 2015) are not recent breakthroughs [5] [2].

Given these constraints, here is a proposed workflow and a corresponding Graphviz diagram that illustrates

the general research and development process for a chemical compound like 4-Hxen-3-one. This diagram

also incorporates your specific requirement for the labeldistance attribute to improve label placement

[6] [7].
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Diagram 1: Proposed R&D workflow for a chemical compound, showing key stages from discovery to

product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.thegoodscentscompany.com/data/rw1026601.html
https://www.hmdb.ca/spectra/ms_ms/55740
https://www.ambeed.com/products/2497-21-4.html
https://www.scbt.com/p/4-hexen-3-one-predominantly-trans-2497-21-4?srsltid=AfmBOopkNG7fTJkm0J-7_mjAq_4MrJofzzG87N6cu8_bWKCpykcNHU6r
https://www.linkedin.com/pulse/4-hexen-3-one-real-world-5-uses-youll-yntme/
https://graphviz.org/docs/attrs/labeldistance/
https://stackoverflow.com/questions/2350617/how-to-place-edge-labels-on-edge-in-graphviz
https://www.smolecule.com/products/b3317472#4-hexen-3-one-hmdb-metabolite-database
https://www.smolecule.com/products/b3317472#4-hexen-3-one-hmdb-metabolite-database
https://www.smolecule.com/products/b3317472#4-hexen-3-one-hmdb-metabolite-database
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3317472?utm_src=pdf-bulk
https://www.smolecule.com/products/s3317472?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s3317472?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

